![molecular formula C14H20N2O2 B1628826 Benzyl 3-ethylpiperazine-1-carboxylate CAS No. 1031927-01-1](/img/structure/B1628826.png)
Benzyl 3-ethylpiperazine-1-carboxylate
Overview
Description
Benzyl 3-ethylpiperazine-1-carboxylate is a chemical compound with the molecular formula C14H20N2O2 . It is used for experimental and research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzyl group attached to a piperazine ring, which is further substituted with an ethyl group and a carboxylate group . The molecular weight of this compound is 248.32 .Physical And Chemical Properties Analysis
The specific physical and chemical properties of this compound, such as its boiling point, melting point, and solubility, are not provided in the search results .Scientific Research Applications
Synthetic Chemistry Applications
Benzyl 3-ethylpiperazine-1-carboxylate serves as a key intermediate in the synthesis of complex molecules. For example, the study by Tummatorn, Albiniak, and Dudley (2007) demonstrates its utility in the synthesis of benzyl esters using 2-benzyloxy-1-methylpyridinium triflate. This method allows for esterification reactions that are compatible with a wide range of functional groups, including amino acid and sugar derivatives, showcasing the versatility of this compound in synthetic applications (Tummatorn, Albiniak, & Dudley, 2007).
Bioconjugation Studies
In the realm of bioconjugation, Nakajima and Ikada (1995) explored the mechanism of amide formation between carboxylic acids and amines in aqueous media using carbodiimides. Their research sheds light on the conditions favoring the formation of amides versus other side reactions, which is critical for understanding how this compound could be utilized in bioconjugation strategies to attach biomolecules together or to surfaces (Nakajima & Ikada, 1995).
Enzyme Activity and Metabolism
Research by Lim et al. (2002) highlights the activity of Arabidopsis glycosyltransferases toward various benzoates, including the glucosylation of benzoic acid derivatives. This study provides insights into how enzymes metabolize compounds like this compound and its derivatives, offering valuable information for the development of new biotransformation reactions or the engineering of plant metabolism (Lim et al., 2002).
Properties
IUPAC Name |
benzyl 3-ethylpiperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-2-13-10-16(9-8-15-13)14(17)18-11-12-6-4-3-5-7-12/h3-7,13,15H,2,8-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTRLCDJCCBXKQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCN1)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40604182 | |
Record name | Benzyl 3-ethylpiperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40604182 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1031927-01-1 | |
Record name | Benzyl 3-ethylpiperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40604182 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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